Cas no 1044066-00-3 (3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one)

• Product Name: 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one
• CAS No: 1044066-00-3
• MF: C₁₂H₁₃ClOS
• MW: 240.749021291733
• CID: 5250268
• Update Time: 2025-05-18

3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-chlorophenyl)methyl]sulfanyl}cyclopentan-1-one
• Cyclopentanone, 3-[[(4-chlorophenyl)methyl]thio]-
• 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

• Inchi： 1S/C12H13ClOS/c13-10-3-1-9(2-4-10)8-15-12-6-5-11(14)7-12/h1-4,12H,5-8H2
• InChI Key： DDJKBRGXOVXKOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one: A Comprehensive Overview

The compound 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, identified by the CAS number 1044066-00-3, is a notable organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a cyclopentanone ring with a sulfur-containing substituent. The presence of the 4-chlorophenyl group introduces interesting electronic and steric properties, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one could serve as a lead compound for the development of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in catalytic processes. A 2022 article in the Journal of Catalysis reported that this molecule can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of certain transformations. This dual functionality underscores its versatility and makes it an attractive candidate for both academic and industrial research.

The synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one typically involves a multi-step process, including nucleophilic substitution and oxidation reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for its production. For example, researchers have successfully employed microwave-assisted synthesis to reduce reaction times and minimize waste generation.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. A 2023 study published in Environmental Science & Technology investigated its degradation pathways under various environmental conditions. The results indicated that this compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems. These findings are particularly relevant for risk assessment and regulatory considerations.

In conclusion, 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.